Muscarine chloride Muscarine chloride Muscarine chloride is a toxic alkaloid found in Amanita muscaria (fly fungus) and other fungi of the Inocybe species. It is the first parasympathomimetic substance ever studied and causes profound parasympathetic activation that may end in convulsions and death. The specific antidote is atropine.
Brand Name: Vulcanchem
CAS No.: 2303-35-7
VCID: VC0536463
InChI: InChI=1S/C9H20NO2.ClH/c1-7-9(11)5-8(12-7)6-10(2,3)4;/h7-9,11H,5-6H2,1-4H3;1H/q+1;/p-1/t7-,8-,9+;/m0./s1
SMILES: CC1C(CC(O1)C[N+](C)(C)C)O.[Cl-]
Molecular Formula: C9H20ClNO2
Molecular Weight: 209.71 g/mol

Muscarine chloride

CAS No.: 2303-35-7

Inhibitors

VCID: VC0536463

Molecular Formula: C9H20ClNO2

Molecular Weight: 209.71 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Muscarine chloride - 2303-35-7

CAS No. 2303-35-7
Product Name Muscarine chloride
Molecular Formula C9H20ClNO2
Molecular Weight 209.71 g/mol
IUPAC Name [(2S,4R,5S)-4-hydroxy-5-methyloxolan-2-yl]methyl-trimethylazanium;chloride
Standard InChI InChI=1S/C9H20NO2.ClH/c1-7-9(11)5-8(12-7)6-10(2,3)4;/h7-9,11H,5-6H2,1-4H3;1H/q+1;/p-1/t7-,8-,9+;/m0./s1
Standard InChIKey WUFRNEJYZWHXLC-CTERPIQNSA-M
Isomeric SMILES C[C@H]1[C@@H](C[C@H](O1)C[N+](C)(C)C)O.[Cl-]
SMILES CC1C(CC(O1)C[N+](C)(C)C)O.[Cl-]
Canonical SMILES CC1C(CC(O1)C[N+](C)(C)C)O.[Cl-]
Appearance Solid powder
Colorform STOUT PRISMS FROM ETHANOL + ACETONE
Melting Point 180-181 °C
Description Muscarine chloride is a toxic alkaloid found in Amanita muscaria (fly fungus) and other fungi of the Inocybe species. It is the first parasympathomimetic substance ever studied and causes profound parasympathetic activation that may end in convulsions and death. The specific antidote is atropine.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life AQUEOUS SOLUTIONS ARE STABLE
Solubility VERY SOL IN WATER, ETHANOL; SLIGHTLY SOL IN CHLOROFORM, ETHER, ACETONE
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Muscarine chloride; L-(+)-Muscarine chloride; (+)-Muscarine chloride; EINECS 218-963-2; HSDB 3515; HSDB-3515; HSDB3515;
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PubChem Compound 16817
Last Modified Nov 11 2021
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